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Introduction

3-Bromo-2-nitrobenzoic acid is a highly functionalized aromatic carboxylic acid that serves as
a critical intermediate in organic synthesis. Its strategic substitution pattern, featuring a
carboxylic acid, a bromine atom, and a nitro group, offers a versatile platform for the
construction of complex molecular architectures. This guide provides an in-depth analysis of its
molecular structure, physicochemical properties, synthetic methodologies, and applications,
with a particular focus on its relevance to researchers, scientists, and professionals in the field
of drug development.

Molecular Structure and Physicochemical
Properties

The molecular formula for 3-Bromo-2-nitrobenzoic acid is C7H4BrNOa.[1][2] Its structure
consists of a benzene ring substituted with a bromine atom at position 3, a nitro group at
position 2, and a carboxylic acid group at position 1. The spatial arrangement of these
functional groups dictates the molecule's reactivity and steric hindrance, influencing its
behavior in chemical reactions.
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The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 3-
bromo-2-nitrobenzoic acid.[1] It is also identified by the CAS Number 116529-61-4.[2]

Molecular Weight

The molecular weight of 3-Bromo-2-nitrobenzoic acid is a fundamental property for
stoichiometric calculations in synthesis. The computed molecular weight is approximately
246.01 g/mol .[1][3] More precise values are also available, such as 246.0150.[2]

: . E

Property Value Source(s)
Molecular Formula C7H4BrNOa4 [1][2]
Molecular Weight 246.01 g/mol [11[3]
IUPAC Name 3-bromo-2-nitrobenzoic acid [1]

CAS Number 116529-61-4 [2]
Appearance Beige Powder/Solid [4]

Odor Odorless [4]

Molecular Structure Visualization

Caption: 2D representation of the 3-Bromo-2-nitrobenzoic acid molecular structure.

Synthesis of 3-Bromo-2-nitrobenzoic Acid

The synthesis of 3-Bromo-2-nitrobenzoic acid can be achieved through various synthetic
routes. One documented method involves the oxidation of 2-(3-bromo-2-nitrophenyl)acetic
acid.[5]

Experimental Protocol: Oxidation of 2-(3-bromo-2-
nitrophenyl)acetic acid

Objective: To synthesize 3-Bromo-2-nitrobenzoic acid from 2-(3-bromo-2-nitrophenyl)acetic
acid.
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Materials:

2-(3-bromo-2-nitrophenyl)acetic acid (24.0 g)

e Sodium hydroxide (10.0 g)

o Water (500 mL)

e Concentrated hydrochloric acid

o Ethyl acetate

o Saturated brine

e Anhydrous sodium sulfate

Procedure:

To a 500 mL three-necked flask, add 500 mL of water and 10.0 g of sodium hydroxide.
e Add 24.0 g of 2-(3-bromo-2-nitrophenyl)acetic acid to the flask.[5]

e Heat the reaction mixture to 90 °C and maintain this temperature for 6 hours.[5]
 After the reaction is complete, cool the mixture to room temperature.

« Filter the mixture to remove any insoluble material and collect the filtrate.

o Adjust the pH of the filtrate to 1.5 using concentrated hydrochloric acid.

o Extract the aqueous solution with ethyl acetate (3 x 80 mL).[5]

» Combine the organic phases, wash with saturated brine, and dry with anhydrous sodium
sulfate.[5]

o Concentrate the organic phase under reduced pressure to yield 3-Bromo-2-nitrobenzoic
acid. The expected yield is approximately 19.1 g (84.1%).[5]

Causality Behind Experimental Choices:
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e Sodium Hydroxide: The use of sodium hydroxide creates a basic medium, which is essential
for the oxidation reaction to proceed.

e Heating: Heating the reaction mixture to 90 °C for an extended period provides the
necessary activation energy for the oxidation of the acetic acid side chain to a carboxylic
acid.

 Acidification: Adjusting the pH to 1.5 with concentrated hydrochloric acid protonates the
carboxylate salt, making the 3-Bromo-2-nitrobenzoic acid less soluble in water and
facilitating its extraction into an organic solvent.

o Extraction with Ethyl Acetate: Ethyl acetate is an effective solvent for extracting the desired
product from the aqueous solution.

e Washing with Brine and Drying: These steps are crucial for removing any remaining water
and impurities from the organic phase, ensuring the purity of the final product.

Applications in Research and Drug Development

3-Bromo-2-nitrobenzoic acid is a valuable building block in organic synthesis, particularly in
the pharmaceutical industry. The presence of three distinct functional groups allows for a wide
range of chemical transformations, making it a versatile starting material for the synthesis of
more complex molecules with potential biological activity.[6][7]

The bromine atom can be displaced through nucleophilic aromatic substitution or participate in
cross-coupling reactions. The nitro group can be reduced to an amine, which can then be
further functionalized. The carboxylic acid group can be converted into esters, amides, or other
derivatives. This trifecta of reactivity makes 3-Bromo-2-nitrobenzoic acid a key intermediate
in the synthesis of heterocyclic compounds and other scaffolds found in many pharmaceutical
agents.[7]

Safety and Handling

3-Bromo-2-nitrobenzoic acid is classified as harmful if swallowed, causes skin irritation,
causes serious eye irritation, and may cause respiratory irritation.[1][8]

Precautionary Measures:
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» Handling: Use only in a well-ventilated area and wear appropriate personal protective
equipment (PPE), including gloves, protective clothing, and eye/face protection.[4][9] Avoid
breathing dust, fume, gas, mist, vapors, or spray.[8] Wash hands and any exposed skin
thoroughly after handling.[4]

o Storage: Store in a dry, cool, and well-ventilated place.[4][9] Keep the container tightly
closed.[4]

o First Aid:

[¢]

If on skin: Wash with plenty of soap and water.[8]

[e]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[8]

[e]

If inhaled: Remove the person to fresh air and keep comfortable for breathing.[8]

o

If swallowed: Do NOT induce vomiting. Seek immediate medical attention.[4]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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